Cas no 108624-76-6 ((2,3-dimethylphenyl)phosphonic Acid)
108624-76-6 structure
Product Name:(2,3-dimethylphenyl)phosphonic Acid
CAS No:108624-76-6
MF:C8H11O3P
MW:186.144903421402
CID:1186239
PubChem ID:5127430
Update Time:2025-04-20
(2,3-dimethylphenyl)phosphonic Acid Chemical and Physical Properties
Names and Identifiers
-
- (2,3-dimethylphenyl)phosphonic Acid
- (2,3-xylyl)phosphonic acid
- 108624-76-6
- DTXSID40408581
- 111192-84-8
- AKOS024340563
- SCHEMBL125243
- Phosphonic acid, (dimethylphenyl)-
-
- Inchi: 1S/C8H11O3P/c1-6-4-3-5-8(7(6)2)12(9,10)11/h3-5H,1-2H3,(H2,9,10,11)
- InChI Key: AOYVABWPDDHCDE-UHFFFAOYSA-N
- SMILES: P(C1C=CC=C(C)C=1C)(=O)(O)O
Computed Properties
- Exact Mass: 186.04463
- Monoisotopic Mass: 186.04458121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
(2,3-dimethylphenyl)phosphonic Acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
108624-76-6 ((2,3-dimethylphenyl)phosphonic Acid) Related Products
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